Cas no 91336-08-2 (2-Chloro-n,n-diethyl-4-nitrobenzamide)
2-Chloro-n,n-diethyl-4-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-N,N-diethyl-4-nitrobenzamide
- 2-Chloro-n,n-diethyl-4-nitrobenzamide
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- Inchi: 1S/C11H13ClN2O3/c1-3-13(4-2)11(15)9-6-5-8(14(16)17)7-10(9)12/h5-7H,3-4H2,1-2H3
- InChI Key: LWEQSOPSUZYXFD-UHFFFAOYSA-N
- SMILES: C(N(CC)CC)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl
2-Chloro-n,n-diethyl-4-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429861-1g |
2-Chloro-N,N-diethyl-4-nitrobenzamide |
91336-08-2 | 98% | 1g |
¥3232.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429861-5g |
2-Chloro-N,N-diethyl-4-nitrobenzamide |
91336-08-2 | 98% | 5g |
¥8640.00 | 2024-04-25 |
2-Chloro-n,n-diethyl-4-nitrobenzamide Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Chloro-n,n-diethyl-4-nitrobenzamide
Comprehensive Overview of 2-Chloro-N,N-diethyl-4-nitrobenzamide (CAS No. 91336-08-2)
2-Chloro-N,N-diethyl-4-nitrobenzamide, identified by its CAS No. 91336-08-2, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzamide family, characterized by its unique molecular structure featuring a chloro group, nitro group, and diethylamino moiety. Its chemical properties make it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and crop protection formulations.
The growing interest in 2-Chloro-N,N-diethyl-4-nitrobenzamide is driven by its potential applications in modern chemistry. Researchers are increasingly exploring its role in developing novel enzyme inhibitors and receptor modulators, aligning with the current trend of targeted drug design. Additionally, its nitrobenzamide backbone has garnered attention for its photostability, a critical factor in agrochemical formulations exposed to sunlight.
From an industrial perspective, CAS No. 91336-08-2 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, chemists are optimizing production methods to minimize waste and energy consumption. This compound's synthetic pathways are being reevaluated using catalytic processes and biodegradable solvents, addressing the rising demand for eco-friendly chemical manufacturing.
Analytical techniques for 2-Chloro-N,N-diethyl-4-nitrobenzamide typically involve HPLC and mass spectrometry to ensure purity and stability. Recent advancements in computational chemistry have enabled better prediction of its physicochemical properties, such as solubility and partition coefficients, which are crucial for formulation scientists. These developments respond to frequent queries about the compound's structure-activity relationships and bioavailability in online research forums.
Storage and handling of 91336-08-2 require standard laboratory precautions, with emphasis on moisture control due to its moderate hygroscopic nature. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation, reflecting workplace safety trends in chemical industries.
The future outlook for 2-Chloro-N,N-diethyl-4-nitrobenzamide appears promising, particularly in precision agriculture and personalized medicine. Its structural versatility allows for diverse derivatization, making it a candidate for developing next-generation smart materials and bioconjugates. Ongoing research publications and patent filings indicate sustained academic and commercial interest in this compound.
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